Cas no 2408975-59-5 (tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate)

Tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate is a specialized organic compound featuring a trifluoromethyl group, a hydroxyl moiety, and a pyrrole ring within its structure. Its key advantages include high reactivity due to the presence of both electron-withdrawing (trifluoromethyl) and electron-donating (hydroxyl, pyrrole) groups, making it valuable in medicinal chemistry and agrochemical synthesis. The tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, while the trifluoromethyl group improves metabolic resistance and bioavailability. This compound serves as a versatile intermediate in the development of pharmaceuticals, particularly for fluorinated bioactive molecules. Its well-defined structure allows for precise modifications in multi-step synthetic routes.
tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate structure
2408975-59-5 structure
Product Name:tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate
CAS No:2408975-59-5
MF:C12H17F3N2O3
MW:294.270193815231
CID:6441490
PubChem ID:165705229
Update Time:2025-05-19

tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-7548666
    • tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate
    • 2408975-59-5
    • Inchi: 1S/C12H17F3N2O3/c1-10(2,3)20-9(19)17-11(7-18,12(13,14)15)8-5-4-6-16-8/h4-6,16,18H,7H2,1-3H3,(H,17,19)
    • InChI Key: XZBREJVNBIMNOF-UHFFFAOYSA-N
    • SMILES: FC(C(CO)(C1=CC=CN1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 294.11912689g/mol
  • Monoisotopic Mass: 294.11912689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.4Ų

tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate Pricemore >>

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Additional information on tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate (CAS No. 2408975-59-5)

The compound tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate, identified by its CAS No. 2408975-59-5, is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group, a hydroxy moiety, and a pyrrole ring, makes it a versatile intermediate for the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The presence of the pyrrole ring further enhances its utility, as this heterocycle is a common motif in many FDA-approved drugs and natural products.

The synthesis of CAS No. 2408975-59-5 involves multi-step organic reactions, often starting from readily available precursors such as pyrrole derivatives and trifluoromethyl ketones. Advanced techniques like asymmetric catalysis and green chemistry are frequently employed to optimize yield and enantioselectivity. These methods are particularly relevant in the context of sustainable chemistry, a hot topic in both academic and industrial research.

From an SEO perspective, users frequently search for terms like "fluorinated carbamate synthesis", "pyrrole-based intermediates", and "CAS 2408975-59-5 applications". Addressing these queries, this compound is not only a valuable building block for small-molecule drugs but also a candidate for covalent inhibitors, a class of therapeutics gaining traction in cancer research and infectious disease treatment. Its trifluoro group is particularly noteworthy, as it often enhances binding affinity to target proteins.

Another area of interest is the compound's potential role in agrochemical innovation. Fluorinated compounds are widely used in pesticide development due to their ability to resist degradation and improve target specificity. The hydroxy and carbamate functionalities in tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate could be leveraged to design novel herbicides or fungicides, addressing the global need for more efficient and environmentally friendly crop protection solutions.

In conclusion, tert-butyl N-[1,1,1-trifluoro-3-hydroxy-2-(1H-pyrrol-2-yl)propan-2-yl]carbamate (CAS No. 2408975-59-5) represents a promising scaffold in both pharmaceutical and agrochemical research. Its unique structural features and compatibility with modern synthetic methodologies make it a focal point for scientists exploring next-generation therapeutics and sustainable agrochemicals. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in human health and agriculture.

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